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Compound of Interest

Compound Name: Calcium citrate malate

CAS No.: 159771-97-8

Cat. No.: B15723049

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectroscopic

techniques utilized in the structural analysis of Calcium Citrate Malate (CCM), a highly

bioavailable calcium supplement. This document details the experimental protocols for key

analytical methods, presents quantitative data in structured tables, and visualizes experimental

workflows for clarity and reproducibility.

Introduction to Calcium Citrate Malate
Calcium Citrate Malate is a complex salt derived from calcium, citric acid, and malic acid. Its

superior aqueous solubility and bioavailability make it a preferred choice for calcium

supplementation.[1] The precise molecular structure and coordination environment of the

calcium ion are critical to its efficacy and stability. Spectroscopic analysis is therefore

indispensable for characterizing this complex and ensuring its quality. This guide focuses on

the application of Fourier-Transform Infrared (FTIR) Spectroscopy, Raman Spectroscopy,

Nuclear Magnetic Resonance (NMR) Spectroscopy, and X-ray Powder Diffraction (XRD) in the

structural elucidation of CCM.
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Synthesis of Calcium Citrate Malate
A common method for the synthesis of Calcium Citrate Malate involves the reaction of a

calcium source, such as calcium carbonate, with a solution containing citric acid and malic acid.

Experimental Protocol for Synthesis
A representative synthesis protocol is as follows:

Prepare an Acid Solution: Dissolve citric acid and malic acid in deionized water. A common

molar ratio for the citric acid to malic acid is 2:1.[2]

Reaction with Calcium Source: Gradually add calcium carbonate to the acid solution while

stirring. The reaction is characterized by the evolution of carbon dioxide gas.[3]

Heating and Reaction Completion: Heat the reaction mixture to approximately 70°C for a

specified period, typically around one hour, to ensure the reaction goes to completion.[2]

Drying: The resulting solution containing calcium citrate malate can be dried using methods

such as spray drying or freeze drying to obtain a solid powder.[4]

Spectroscopic Characterization Workflow
The structural analysis of a newly synthesized batch of Calcium Citrate Malate typically

follows a systematic workflow involving multiple spectroscopic techniques to build a

comprehensive understanding of its chemical identity, purity, and solid-state structure.
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Figure 1: General workflow for the spectroscopic characterization of Calcium Citrate Malate.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule by measuring the absorption of infrared radiation. In the context of CCM, it is used to

confirm the presence of carboxylate groups from both citrate and malate, as well as hydroxyl

groups and water of hydration.
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Experimental Protocol for FTIR Analysis
For a powdered sample of CCM, the KBr pellet method is commonly employed:[5][6]

Sample Preparation: A small amount of the CCM powder (typically 1-2 mg) is thoroughly

mixed and ground with approximately 200 mg of dry potassium bromide (KBr) powder in an

agate mortar.

Pellet Formation: The mixture is then transferred to a pellet die and pressed under high

pressure using a hydraulic press to form a thin, transparent pellet.

Background Spectrum: A background spectrum is collected using a pure KBr pellet to

account for atmospheric and instrumental contributions.

Sample Spectrum: The sample pellet is placed in the FTIR spectrometer, and the spectrum

is recorded, typically in the range of 4000-400 cm⁻¹.
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Figure 2: Experimental workflow for FTIR analysis of Calcium Citrate Malate using the KBr

pellet method.

FTIR Spectral Data
The FTIR spectrum of Calcium Citrate Malate is characterized by strong absorptions

corresponding to the carboxylate (COO⁻) and hydroxyl (O-H) functional groups. The

coordination of the carboxylate groups to the calcium ion results in a shift of the C=O stretching

frequency compared to the free carboxylic acids.

Wavenumber (cm⁻¹) Assignment Reference

~3400 (broad)
O-H stretching (water of

hydration)
[7]

~1600 (strong) Asymmetric COO⁻ stretching [7]

~1400 (strong) Symmetric COO⁻ stretching [7]

~1100 C-O stretching Inferred from data

Below 1000
Fingerprint region (various

vibrations)
Inferred from data

Note: Specific peak positions can vary slightly depending on the exact composition and

hydration state of the Calcium Citrate Malate.

Raman Spectroscopy
Raman spectroscopy is a complementary vibrational spectroscopy technique to FTIR. It is

particularly sensitive to non-polar bonds and symmetric vibrations, providing valuable

information about the carbon skeleton of the citrate and malate ligands and the Ca-O

coordination.

Experimental Protocol for Raman Spectroscopy
For a powdered sample of CCM, the following protocol is typical:[8][9]
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Sample Mounting: A small amount of the CCM powder is placed in a sample holder, often a

small cup or on a microscope slide.

Instrumentation Setup: A Raman spectrometer equipped with a laser source (e.g., 532 nm or

785 nm) is used. The laser is focused onto the sample.

Data Acquisition: The scattered Raman light is collected and analyzed. The spectrum is

typically recorded over a range of Raman shifts (e.g., 200-3500 cm⁻¹).

Raman Spectral Data
The Raman spectrum of Calcium Citrate Malate will exhibit characteristic peaks for the

carboxylate groups and the C-C and C-H bonds of the citrate and malate moieties.

Raman Shift (cm⁻¹) Assignment Reference

~2950 C-H stretching [10]

~1600 C=O stretching (carboxylate) [10]

~1430 Symmetric COO⁻ stretching [11]

~1085 C-C stretching [11]

~900 C-COO stretching [10]

Below 800
Skeletal deformations and Ca-

O vibrations
Inferred from data

Note: The exact Raman shifts can be influenced by the crystalline form and hydration state.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solid-state NMR spectroscopy is a powerful tool for probing the local chemical environment of

specific nuclei, such as ¹H and ¹³C, within the solid CCM complex. It can provide information on

the number of chemically distinct citrate and malate molecules, their conformation, and their

proximity to the calcium ions.

Experimental Protocol for Solid-State NMR
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A general protocol for solid-state NMR analysis of CCM is as follows:[12][13]

Sample Packing: The powdered CCM sample is packed into a solid-state NMR rotor (e.g.,

zirconia).

Spectrometer Setup: The rotor is placed in a solid-state NMR probe. The spectrometer is

tuned to the appropriate frequencies for the nuclei of interest (e.g., ¹H and ¹³C).

Magic Angle Spinning (MAS): The sample is spun at a high speed at the "magic angle"

(54.7°) to average out anisotropic interactions and obtain higher resolution spectra.

Data Acquisition: Standard solid-state NMR pulse sequences, such as cross-polarization

(CP) for ¹³C, are used to acquire the spectra. Chemical shifts are referenced to a standard

compound (e.g., adamantane for ¹³C).[2]

NMR Spectral Data
The ¹³C solid-state NMR spectrum of Calcium Citrate Malate would be expected to show

distinct resonances for the different carbon atoms in the citrate and malate ligands.

Chemical Shift
(ppm)

Assignment
(Citrate)

Assignment
(Malate)

Reference

~175-185
Carboxyl carbons

(COO⁻)

Carboxyl carbons

(COO⁻)
[8]

~70-80
Quaternary carbon (C-

OH)

Methine carbon (CH-

OH)
[8]

~40-50
Methylene carbons

(CH₂)

Methylene carbon

(CH₂)
[8]

Note: These are approximate chemical shift ranges. The exact values will depend on the

specific molecular environment in the solid state.

X-ray Powder Diffraction (XRD)
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X-ray Powder Diffraction is the primary technique for determining the crystalline structure of a

solid material. For CCM, XRD is used to confirm that it is a single-phase crystalline material

and not a physical mixture of calcium citrate and calcium malate. It can also be used to

determine the unit cell parameters of the crystal lattice.

Experimental Protocol for Powder XRD
A typical powder XRD experiment involves the following steps:[14][15]

Sample Preparation: The CCM powder is finely ground to ensure random orientation of the

crystallites. The powder is then mounted onto a sample holder.

Instrument Setup: A powder diffractometer with a specific X-ray source (e.g., Cu Kα

radiation) is used.

Data Collection: The sample is irradiated with X-rays at various angles (2θ), and the intensity

of the diffracted X-rays is recorded by a detector. The data is collected over a specific 2θ

range (e.g., 5-70°).
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Figure 3: Experimental workflow for X-ray Powder Diffraction analysis of Calcium Citrate
Malate.

XRD Data
The XRD pattern of Calcium Citrate Malate will show a unique set of diffraction peaks at

specific 2θ angles, which correspond to the d-spacings of the crystal lattice planes according to

Bragg's Law.

2θ (°) d-spacing (Å) Relative Intensity

Data not available in the

searched literature for the

specific complex.

Data not available in the

searched literature for the

specific complex.

Data not available in the

searched literature for the

specific complex.

Note: While specific XRD data for Calcium Citrate Malate is not readily available in the public

literature, analysis of a sample would yield a characteristic pattern distinct from that of calcium

citrate or calcium malate, confirming the formation of the complex.[2]

Conclusion
The comprehensive spectroscopic analysis of Calcium Citrate Malate, employing a

combination of FTIR, Raman, solid-state NMR, and powder XRD, is essential for its complete

structural characterization. This technical guide has outlined the standard experimental

protocols and the expected nature of the data obtained from each technique. While a complete

set of quantitative data for the CCM complex is not fully available in the public domain, the

information provided for its constituent parts, along with the detailed methodologies, serves as

a robust foundation for researchers, scientists, and drug development professionals working

with this important calcium supplement. The application of these techniques in a systematic

workflow ensures the identity, purity, and structural integrity of Calcium Citrate Malate, which

are critical for its safe and effective use.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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